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Introduction

EGTA (ethylene glycol-bis(3-aminoethyl ether)-N,N,N’,N'-tetraacetic acid) is a chelating agent
with a high affinity and selectivity for calcium ions (Caz*).[1][2][3] Its ability to bind calcium is
significantly greater than its affinity for magnesium ions (Mg2*), making it an invaluable tool in
biological research where precise control of calcium concentration is crucial.[2][3] This property
allows for the study of calcium-dependent cellular processes by effectively removing free
calcium from a solution without significantly disturbing the concentration of other divalent
cations.[4][5] EGTA is commonly used in cell culture media, enzymatic assays, and buffers for
protein and nucleic acid studies to prevent the activation of calcium-dependent proteases and
nucleases.[1][6] The tetrasodium salt of EGTA is particularly useful due to its enhanced
solubility in aqueous solutions.[7]

This document provides detailed application notes and protocols for the preparation and use of
EGTA tetrasodium solutions in a laboratory setting.
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Quantitative Data Summary

The following tables summarize the key quantitative data for EGTA tetrasodium salt.

Table 1: Physicochemical Properties of EGTA Tetrasodium Salt

Property Value Reference
Molecular Formula C14H20N2NasO10 [8]
Molecular Weight 468.28 g/mol [9][10]
Appearance White crystalline powder [5]
CAS Number 13368-13-3 [2]
Table 2: Solubility and Stability
Parameter Value Reference
o =50 mg/mL[9], 81 mg/mL
Solubility in Water [71[91[11]
(171.49 mM)[11], 110 mg/ml[7]
Solubility in DMSO Insoluble [11]
Solubility in Ethanol Insoluble [11]
2-8°C, dry, protected from
Storage (Powder) ] [9][12][13]
light[9]. 10-25°C[12][13].
Stock solutions, once
prepared, should be stored in
aliquots in tightly sealed vials
] and used within 1 month. Avoid
Storage (Solution) [O1[14][15]
repeated freeze-thaw cycles.
[91 A 0.5 M stock solution at pH
8.0 is stable for months at 4°C.
[14][15]
Shelf Life (Commercial 60 months from the date of [12]
Solution) manufacture at 10 - 25 °C.
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Table 3: Calcium Chelation Properties

Parameter Value Reference
) ] o Apparent Kd of 60.5 nM at
Calcium Dissociation Constant _ _
physiological pH (7.4)[16]. 150  [16][17]

(Kd)

nM at pH 7.2, 100 mM KCI[17].

pKa for Caz* binding
(tetrabasic EGTA)

11.00

[2](3]

Apparent pKa at pH 7 6.91

[2](3]

Mechanism of Action: Calcium Chelation

EGTA is an aminopolycarboxylic acid that sequesters calcium ions through the formation of a

stable, five-membered ring structure. The molecule has eight potential binding sites that

coordinate with the Ca2* ion, effectively removing it from the solution and preventing its

participation in biological reactions.

Before Chelation

Chelation Process

After Chelation

Binding

EGTA Tetrasodium

Forms Stable Complex EGTA-Ca?* Complex
(Inactive)

Click to download full resolution via product page

Caption: Mechanism of Calcium Chelation by EGTA.
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Experimental Protocols

Protocol 1: Preparation of a 0.5 M EGTA Tetrasodium
Stock Solution (pH 8.0)

This protocol describes the preparation of a 0.5 M stock solution of EGTA tetrasodium, which
can be diluted for various applications.

Materials:

EGTA tetrasodium salt (MW: 468.28 g/mol )
e Molecular biology grade water

e NaOH solution (10 M) for pH adjustment

o Calibrated pH meter

 Stir plate and magnetic stir bar

o Beaker and graduated cylinder

 Sterile filter unit (0.22 pum)

Sterile storage bottles
Procedure:
» Weighing: Weigh out 23.41 g of EGTA tetrasodium salt for a final volume of 100 mL.

e Dissolving: Add the powder to approximately 80 mL of molecular biology grade water in a
beaker with a magnetic stir bar.

e pH Adjustment: EGTA tetrasodium salt will fully dissolve once the pH is adjusted. Place the
beaker on a stir plate and begin stirring. Slowly add 10 M NaOH dropwise while monitoring
the pH with a calibrated pH meter. Adjust the pH to 8.0.
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e Final Volume: Once the powder is completely dissolved and the pH is stable at 8.0, transfer
the solution to a 100 mL graduated cylinder and add water to bring the final volume to 100
mL.

 Sterilization: Sterilize the solution by passing it through a 0.22 um filter into a sterile storage
bottle.

o Storage: Store the 0.5 M EGTA stock solution at 4°C. For long-term storage, it can be
aliquoted and stored at -20°C.

Protocol 2: Use of EGTA for Calcium Depletion in Cell
Culture

This protocol provides a general workflow for using EGTA to study the effects of extracellular
calcium depletion on cultured cells.

Materials:

Cultured cells of interest

Standard cell culture medium

Phosphate-Buffered Saline (PBS), Ca2*/Mg2*-free

0.5 M EGTA tetrasodium stock solution (pH 8.0)

Experimental medium (e.g., standard medium with a defined concentration of EGTA)

Workflow:
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Caption: Experimental Workflow for Calcium Depletion.
Procedure:
o Cell Preparation: Grow cells to the desired confluency in their standard culture medium.

o Washing: Gently aspirate the culture medium from the cells. Wash the cells once with an
appropriate volume of Ca?*/Mg?*-free PBS to remove any residual calcium from the medium.

o Treatment: Aspirate the PBS and add the pre-warmed experimental medium containing the
desired final concentration of EGTA (typically in the range of 0.1 to 1 mM). Also, include a
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control group of cells treated with the same medium but without EGTA.

Incubation: Return the cells to the incubator and incubate for the experimentally determined
time.

Analysis: Following incubation, proceed with the planned downstream analysis, such as
microscopy to observe morphological changes, or specific assays to measure the effect of
calcium depletion on the process of interest.

Applications of EGTA Tetrasodium Solution

EGTA's high selectivity for calcium makes it a versatile tool in various research applications:

Studying Calcium Signaling: By chelating extracellular or intracellular (if introduced via
specific methods) calcium, EGTA allows researchers to investigate the role of calcium as a
second messenger in various signaling pathways.[4]

Enzyme Assays: It is used to inhibit calcium-dependent enzymes or to study the kinetics of
enzymes that are activated by calcium.[1][5]

Preventing Cell Aggregation: Calcium is often required for cell-cell adhesion. EGTA can be
used to dissociate cell clusters or prevent aggregation in single-cell suspensions.[18]

Inhibiting Blood Coagulation: The blood clotting cascade is a calcium-dependent process.
EGTA can be used as an anticoagulant in vitro.[4][7]

Protecting Proteins and Nucleic Acids: By chelating calcium, EGTA inhibits the activity of
calcium-dependent proteases and nucleases that can degrade biological samples during
extraction and purification.[1]

Safety and Handling

While EGTA tetrasodium solution is not classified as a hazardous substance according to
Regulation (EC) No. 1272/2008, it is recommended to follow standard laboratory safety
practices.[19][20]

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the powder or solutions.[21][22]
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¢ Inhalation: Avoid inhaling the dust of the powder form.[20] If inhaled, move to fresh air.[3]

e Skin Contact: In case of contact with skin, wash thoroughly with soap and water.[19]

* Eye Contact: If the solution comes into contact with the eyes, rinse cautiously with water for
several minutes.[20]

o Spills: Absorb any spills with a suitable absorbent material and dispose of it according to
local regulations.[21]

Always consult the Safety Data Sheet (SDS) provided by the manufacturer for detailed safety
information.[8][19][20][21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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